N-benzyl-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: N-benzyl-1,6-dimethylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C16H16N4O/c1-11-8-13(14-10-18-20(2)15(14)19-11)16(21)17-9-12-6-4-3-5-7-12/h3-8,10H,9H2,1-2H3,(H,17,21)
• InChI Key: QHZFOKJZZICTHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=NN(C2=N1)C)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

N-benzyl-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a synthetic compound that has gained attention in recent years due to its potential use in scientific research. This compound is a member of the pyrazolopyridine family and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-benzyl-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes, such as topoisomerase II and cyclin-dependent kinase 2, which are involved in cell division and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-benzyl-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide has been shown to have various biochemical and physiological effects. In in vitro studies, it has been shown to inhibit cell growth and induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects in studies on Alzheimer's and Parkinson's disease. However, further studies are needed to fully understand its effects on the human body.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide in lab experiments is its potential use in cancer treatment and neuroprotection. However, one of the limitations is its limited solubility in water, which can make it difficult to use in certain experiments. Additionally, further studies are needed to fully understand its effects on the human body and its potential use in clinical settings.

Future Directions

There are several future directions for research on N-benzyl-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide. One area of research is in the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is in the study of its potential use in treating other diseases, such as multiple sclerosis and Huntington's disease. Additionally, further studies are needed to fully understand its mechanism of action and its effects on the human body.

Synthesis Methods

The synthesis method of N-benzyl-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide involves the condensation reaction between 5-amino-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid and benzyl isocyanate. The reaction takes place in the presence of a base and a solvent, such as dichloromethane or dimethylformamide. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

N-benzyl-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide has been studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has cytotoxic effects on cancer cells, specifically in breast cancer and leukemia. It has also been studied for its potential use in treating Alzheimer's disease and Parkinson's disease, as it has shown neuroprotective effects in in vitro studies.